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For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 35 (CAS No. 12222-75-2) is an anthraquinone dye widely used in the textile

industry for coloring synthetic fibers such as polyester. Due to its chemical stability and low

water solubility, concerns have been raised regarding its environmental persistence, potential

for bioaccumulation, and ecotoxicological effects. This technical guide provides a

comprehensive overview of the current scientific knowledge on the ecotoxicology and

environmental fate of Disperse Blue 35, with a focus on quantitative data, experimental

methodologies, and key environmental processes.

Chemical and Physical Properties
Disperse Blue 35 is characterized by its complex and stable molecular structure, which

contributes to its persistence in the environment.[1] Key properties are summarized in the table

below.
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Property Value Reference

CAS Number 12222-75-2 [1]

Molecular Formula C₂₀H₁₄N₂O₅ [2]

Molecular Weight 362.34 g/mol [2]

Log Kₒw (Octanol-Water

Partition Coefficient)
4.49 [1][2]

Water Solubility Approx. 30 mg/L [3]

The high Log Kₒw value indicates a strong tendency for Disperse Blue 35 to partition from

water into fatty tissues, suggesting a high potential for bioaccumulation in aquatic organisms.[1]

[2] Its low water solubility influences its transport and fate in the environment, with a strong

affinity for adsorption to solid matrices.[1]

Environmental Fate
Biodegradation
Disperse Blue 35 is not readily biodegradable.[1] Studies have shown that its intricate aromatic

structure is resistant to breakdown by microorganisms in conventional wastewater treatment

systems and natural environments.[1]

Table 1: Ready Biodegradability of Disperse Blue 35

Test
Guideline

Inoculum
Exposure
Time (days)

Result Conclusion Reference

OECD 301B
Activated

sludge
28

Not readily

biodegradabl

e

Persistent in

the

environment

[1]

Environmental Persistence and Transport
The inherent stability and resistance to biodegradation of Disperse Blue 35 contribute to its

long environmental half-life and potential for long-range transport.[1] In aquatic systems, due to
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its low water solubility, it has a strong affinity for suspended solids, sediments, and

microplastics.[1] This adsorption to particulate matter is a primary mechanism governing its

transport and fate.[1]

Ecotoxicology
The ecotoxicological profile of Disperse Blue 35 indicates potential risks to aquatic organisms.

While specific data for Disperse Blue 35 is limited, studies on other anthraquinone dyes provide

insights into its potential effects.

Table 2: Aquatic Ecotoxicity of Anthraquinone Dyes (as proxies for Disperse Blue 35)

Test
Organism

Dye Endpoint Value
Exposure
Time

Test
Guideline

Referenc
e

Daphnia

similis

Dermocybi

n
EC₅₀ 0.51 mg/L 48 hours

Not

specified
[4]

Danio rerio

(embryos)

Dermocybi

n

LC₅₀

(extrapolat

ed)

2.44 mg/L
Not

specified

Not

specified
[4]

Daphnia

similis
Emodin EC₅₀ 130 µg/L 48 hours

Not

specified
[5]

Danio rerio

(embryos)
Emodin LC₅₀ 25 µg/L 96 hours

Not

specified
[5]

These data on related compounds suggest that anthraquinone dyes can be toxic to aquatic

invertebrates and fish at low concentrations. The high lipophilicity of Disperse Blue 35 also

suggests that bioaccumulation through the food chain is a potential route of exposure for

aquatic organisms.[2]

Human Health Effects
Disperse Blue 35 is a known skin sensitizer and has been associated with allergic contact

dermatitis.[3] The primary route of human exposure is through dermal contact with textiles

colored with this dye.[3]
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Table 3: Mammalian Toxicity of Disperse Blue 35

Test Organism Endpoint Value
Route of
Exposure

Reference

Rat LD₅₀ >2000 mg/kg Oral [3]

Experimental Protocols
Detailed methodologies for assessing the ecotoxicology and environmental fate of chemicals

like Disperse Blue 35 are provided in standardized guidelines from organizations such as the

Organisation for Economic Co-operation and Development (OECD).

Aquatic Toxicity Testing
Fish, Acute Toxicity Test (OECD 203): This test determines the median lethal concentration

(LC₅₀) of a substance in fish over a 96-hour exposure period.

Daphnia sp., Acute Immobilisation Test (OECD 202): This test evaluates the concentration at

which 50% of daphnids are immobilized (EC₅₀) after 48 hours of exposure.

Alga, Growth Inhibition Test (OECD 201): This test assesses the effect of a substance on the

growth of freshwater algae, typically over 72 hours, to determine the concentration that

inhibits growth by 50% (IC₅₀).

Biodegradability Testing
Ready Biodegradability (OECD 301): This series of tests (e.g., OECD 301B - CO₂ Evolution

Test) evaluates the potential for a chemical to be rapidly and completely biodegraded by

microorganisms under aerobic conditions.

Soil Sorption Testing
Adsorption - Desorption Using a Batch Equilibrium Method (OECD 106): This guideline

describes a method to measure the adsorption and desorption of a chemical to soil,

providing a soil organic carbon-water partitioning coefficient (Koc).
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Caption: Environmental fate pathway of Disperse Blue 35.
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Caption: Generalized workflow for aquatic ecotoxicity testing.

Conclusion
Disperse Blue 35 is a persistent organic pollutant with a high potential for bioaccumulation in

aquatic ecosystems. Its resistance to biodegradation and strong affinity for sediments indicate

that it can remain in the environment for extended periods. While specific ecotoxicity data for

Disperse Blue 35 is scarce, information on structurally related anthraquinone dyes suggests a

potential for adverse effects on aquatic organisms at low concentrations. Further research is

needed to fully characterize the environmental risks associated with Disperse Blue 35 and to
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develop effective strategies for its removal from textile effluents. The standardized experimental

protocols outlined in this guide provide a framework for generating the necessary data for a

comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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